Cas no 573940-97-3 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide
• CAS No: 573940-97-3
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 5477333
• Update Time: 2025-07-16

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2,5-dimethylphenyl)acetamide
• Acetamide, 2-[[4-amino-5-(2-furanyl)-4H-1,2,4-triazol-3-yl]thio]-N-(2,5-dimethylphenyl)-
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C16H17N5O2S/c1-10-5-6-11(2)12(8-10)18-14(22)9-24-16-20-19-15(21(16)17)13-4-3-7-23-13/h3-8H,9,17H2,1-2H3,(H,18,22)
• InChI Key： HDIZXZXHGPHGJB-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 12.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide

Recent Advances in the Study of 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide (CAS: 573940-97-3)

The compound 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide (CAS: 573940-97-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include a 1,2,4-triazole core linked to a furan ring and an acetamide moiety. These structural elements are believed to contribute to its bioactivity, particularly in the context of antimicrobial and anticancer applications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity to human cells.

In addition to its antimicrobial properties, preliminary in vitro studies have suggested that 573940-97-3 may also possess anticancer activity. Research conducted at the University of Cambridge revealed that the compound induces apoptosis in certain cancer cell lines, possibly through the modulation of key signaling pathways such as the PI3K/Akt/mTOR cascade. These findings were further supported by molecular docking studies, which indicated strong binding affinity for several oncogenic targets.

The synthesis of 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide has also been optimized in recent years. A 2022 paper in Organic & Biomolecular Chemistry described a novel, high-yield synthetic route that reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate further preclinical and clinical investigations of the compound.

Despite these promising results, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are exploring structural modifications to enhance these parameters while retaining bioactivity. Additionally, the exact molecular targets and mechanisms underlying its biological effects are not yet fully elucidated, necessitating more comprehensive mechanistic studies.

In conclusion, 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(2,5-dimethylphenyl)acetamide (CAS: 573940-97-3) represents a promising candidate for the development of novel antimicrobial and anticancer agents. Continued research efforts are essential to fully unlock its therapeutic potential and address existing limitations. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and application of this compound in medicinal chemistry.